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Compound of Interest

Compound Name: 2,3-Dichlorotoluene

Cat. No.: B105489

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and disposal of waste containing 2,3-Dichlorotoluene.
Adherence to these protocols is critical for ensuring laboratory safety and environmental
compliance.

Frequently Asked Questions (FAQs) - Quick
Reference

Q1: What is 2,3-Dichlorotoluene and why is its waste considered hazardous? Al: 2,3-
Dichlorotoluene is a halogenated organochlorine compound with the formula C7HeCl2.[1][2] Its
waste is considered hazardous due to several properties: it is a combustible liquid, an irritant to
the skin, eyes, and respiratory system, and is toxic to aquatic life with long-lasting effects.[1][3]
[4][5] Furthermore, as a halogenated solvent, it is subject to strict environmental disposal
regulations.[6][7]

Q2: Can I dispose of small amounts of 2,3-Dichlorotoluene waste down the drain? A2: No.
Absolutely not. Disposing of solvents, particularly halogenated compounds like 2,3-
Dichlorotoluene, down the drain is strictly prohibited.[8][9] This substance is insoluble in water
and toxic to aquatic organisms, and such disposal violates environmental regulations and can
damage plumbing systems.[1][5]

Q3: Should I mix 2,3-Dichlorotoluene waste with other solvent waste? A3: You should only
mix it with other chlorinated/halogenated solvent waste. It is crucial to keep halogenated and
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non-halogenated waste streams separate.[8][10] Mixing them needlessly classifies the entire
volume as the more stringently regulated and expensive-to-dispose-of halogenated waste.[8]

Q4: What are the immediate steps for a small spill of 2,3-Dichlorotoluene? A4: For a minor
spill, immmediately ensure the area is well-ventilated and remove all sources of ignition.[3][10]
Wearing appropriate Personal Protective Equipment (PPE), absorb the spill with an inert
material like dry sand, earth, or commercial sorbent.[3][4] Collect the contaminated material
into a suitable, sealed container for chemical waste disposal.[3][9]

Q5: Who is responsible for ensuring the proper disposal of 2,3-Dichlorotoluene waste? A5:
The waste generator (the researcher or institution conducting the experiment) is responsible for
the waste from "cradle to grave".[8] This includes proper identification, segregation, storage,
and arranging for disposal through an approved hazardous waste management facility, in
compliance with all local, regional, and national regulations.[4][8]

Troubleshooting Guide - Common Scenarios

Scenario 1: | have a small amount of leftover 2,3-Dichlorotoluene from an experiment. How
do | store it for disposal?

e Solution: Do not leave it in an open beaker or flask. Transfer the waste to a designated,
properly labeled hazardous waste container for "Halogenated Organic Solvents." Ensure the
container is made of a compatible material (e.g., polythene drum), is tightly sealed, and is
stored in a cool, dry, well-ventilated area away from heat, sparks, or flames.[3][4][10] Follow
Protocol 1 for detailed steps.

Scenario 2: My primary waste container for halogenated solvents is full. What are the next
steps?

» Solution: Ensure the container is filled only to about 80% capacity to allow for vapor
expansion.[10] Securely cap the container and check that the label is accurate and
complete. Move the full container to your facility's designated hazardous waste accumulation
area and contact your institution's Environmental Health and Safety (EHS) office for pickup.

Scenario 3: | accidentally mixed 2,3-Dichlorotoluene waste with non-halogenated solvent
waste (e.g., acetone, ethanol). What should | do?
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e Solution: The entire mixture must now be treated as halogenated hazardous waste.[8]
Immediately label the container clearly as "Mixed Halogenated and Non-Halogenated
Solvent Waste." This is critical for the safety of disposal personnel and for proper waste
profiling by the disposal facility. Inform your EHS office of the accidental mixing.

Scenario 4: We have a significant spill of 2,3-Dichlorotoluene in the lab.

e Solution: Do not attempt to clean up a major spill yourself.[10] Your priority is personnel
safety. Evacuate the immediate area, alert all nearby personnel, and if safe to do so, close
the doors and eliminate ignition sources.[10] Immediately contact your institution's
emergency number or EHS department to report the spill. Provide them with the chemical
name and approximate quantity.

Data Presentation

Table 1: Physicochemical Properties of 2,3-Dichlorotoluene

Property Value Reference(s)
Molecular Formula C7HeCl2 [1][3]

Molar Mass 161.03 g/mol [1]
Appearance Clear, colorless oily liquid [1][3]

Melting Point 6 °C [1][11]

Boiling Point 207-208 °C [1][11]

Density 1.228 g/mL at 25 °C [1][11]

Flash Point 83 °C (182 °F) [11[3]

Water Solubility Insoluble [11[3]

Table 2: Hazard Identification and Personal Protective Equipment (PPE)
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o Recommended
Hazard Description Reference(s)
PPE
Use in a well-
Causes respiratory ventilated area or with
tract irritation. High a chemical fume
Inhalation concentrations may hood. Use a NIOSH- [3]

cause CNS

depression.

approved respirator if
ventilation is

inadequate.

Skin Contact

Causes skin irritation.

Wear appropriate
protective gloves
(e.g., Viton®,
Barrier®) and a lab

coat.

[11(31[4]

Eye Contact

Causes serious eye

Wear chemical safety

goggles or a face

[3]4]

irritation. shield.
Do not eat, drink, or
May cause smoke in the
Ingestion gastrointestinal laboratory. Wash [3]
irritation. hands thoroughly after
handling.
Combustible liquid. Keep away from heat,
. Vapors are heavier sparks, open flames,
Flammability [3114]

than air and may form

explosive mixtures.

and strong oxidizing

agents.

Environmental

Toxic to aquatic life
with long-lasting

effects.

Do not allow to enter
drains or waterways.

Collect spillage.

[5]19]

Experimental Protocols

Protocol 1: Segregation and Temporary Storage of 2,3-Dichlorotoluene Waste
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» Objective: To safely collect and store 2,3-Dichlorotoluene waste prior to disposal.
e Materials:

o Designated "Halogenated Organic Waste" container (polythene or other compatible

material).
o Waste label.
o Funnel (if necessary).
o Personal Protective Equipment (PPE) as specified in Table 2.
e Procedure:
1. Perform all waste transfers within a chemical fume hood.

2. Ensure the waste container is properly labeled with "Hazardous Waste," "Halogenated
Organic Solvents," and lists 2,3-Dichlorotoluene as a constituent.

3. Carefully pour the waste into the container, using a funnel to prevent spills.
4. Do not fill the container beyond 80% capacity.[10]
5. Securely cap the container immediately after adding waste.

6. Store the container in a designated secondary containment bin within a cool, well-
ventilated cabinet approved for flammable/combustible materials.

7. Keep the container away from incompatible materials, particularly strong oxidizing agents.

[4]
Protocol 2: Managing a Minor Spill of 2,3-Dichlorotoluene ( <100 mL)
o Objective: To safely clean up and decontaminate a minor spill.
o Materials:

o Spill kit containing inert absorbent material (e.g., vermiculite, sand).
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[e]

Two pairs of chemical-resistant gloves.

(¢]

Chemical safety goggles.

Lab coat.

[¢]

[¢]

Sealable hazardous waste bag or container.

[e]

Dustpan (spark-proof) and brush.

e Procedure:
1. Alert personnel in the immediate area and control access.
2. Remove all ignition sources and ensure ventilation (fume hood sash should be low).
3. Don appropriate PPE (goggles, lab coat, double gloves).

4. Gently cover the spill with inert absorbent material, starting from the outside and working
inwards to prevent splashing.

5. Allow the absorbent to completely soak up the liquid.

6. Using a spark-proof tool, carefully scoop the contaminated absorbent material into a
designated hazardous waste bag or container.[3]

7. Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol),
placing the used cloth in the same waste bag.

8. Seal the waste container, label it as "Spill Debris containing 2,3-Dichlorotoluene,” and
arrange for disposal through your EHS department.

9. Remove PPE and wash hands thoroughly.

Visual Workflows
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Waste Management Workflow for 2,3-Dichlorotoluene
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Caption: Decision-making workflow for routine waste management.
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Caption: Step-by-step emergency response for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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